Adenosine-5'-triphosphate

• Description: ATP is an adenosine 5'-phosphate in which the 5'-phosphate is a triphosphate group. It is involved in the transportation of chemical energy during metabolic pathways. It has a role as a nutraceutical, a micronutrient, a fundamental metabolite and a cofactor. It is an adenosine 5'-phosphate and a purine ribonucleoside 5'-triphosphate. It is a conjugate acid of an ATP(3-).; Adenosine triphosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Adenosine-5'-triphosphate is a natural product found in Helianthus tuberosus, Arabidopsis thaliana, and other organisms with data available.; Adenosine Triphosphate is an adenine nucleotide comprised of three phosphate groups esterified to the sugar moiety, found in all living cells. Adenosine triphosphate is involved in energy production for metabolic processes and RNA synthesis. In addition, this substance acts as a neurotransmitter. In cancer studies, adenosine triphosphate is synthesized to examine its use to decrease weight loss and improve muscle strength.; Adenosine triphosphate (ATP) is a nucleotide consisting of a purine base (adenine) attached to the first carbon atom of ribose (a pentose sugar). Three phosphate groups are esterified at the fifth carbon atom of the ribose. ATP is incorporated into nucleic acids by polymerases in the processes of DNA replication and transcription. ATP contributes to cellular energy charge and participates in overall energy balance, maintaining cellular homeostasis. ATP can act as an extracellular signaling molecule via interactions with specific purinergic receptors to mediate a wide variety of processes as diverse as neurotransmission, inflammation, apoptosis, and bone remodelling. Extracellular ATP and its metabolite adenosine have also been shown to exert a variety of effects on nearly every cell type in human skin, and ATP seems to play a direct role in triggering skin inflammatory, regenerative, and fibrotic responses to mechanical injury, an indirect role in melanocyte proliferation and apoptosis, and a complex role in Langerhans cell-directed adaptive immunity. During exercise, intracellular homeostasis depends on the matching of adenosine triphosphate (ATP) supply and ATP demand. Metabolites play a useful role in communicating the extent of ATP demand to the metabolic supply pathways. Effects as different as proliferation or differentiation, chemotaxis, release of cytokines or lysosomal constituents, and generation of reactive oxygen or nitrogen species are elicited upon stimulation of blood cells with extracellular ATP. The increased concentration of adenosine triphosphate (ATP) in erythrocytes from patients with chronic renal failure (CRF) has been observed in many studies but the mechanism leading to these abnormalities still is controversial. (A3367, A3368, A3369, A3370, A3371).; Adenosine triphosphate is a metabolite found in or produced by Saccharomyces cerevisiae.; An adenine nucleotide containing three phosphate groups esterified to the sugar moiety. In addition to its crucial roles in metabolism adenosine triphosphate is a neurotransmitter.
• CAS No.: 56-65-5
• Product Name: Adenosine-5'-triphosphate
• Molecular Formula: C10H16N5O13P3
• Molecular Weight: 507.18 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• Standard InChI: InChI=1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• Standard InChIKey: ZKHQWZAMYRWXGA-KQYNXXCUSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• Appearance: Solid powder
• Melting Point: 176 °C
• Physical Description: Solid
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: 1000.0 mg/mL; 862 mg/mL (magnesium salt)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Adenosine Triphosphate; Adenosine Triphosphate, Calcium Salt; Adenosine Triphosphate, Chromium Ammonium Salt; Adenosine Triphosphate, Chromium Salt; Adenosine Triphosphate, Magnesium Chloride; Adenosine Triphosphate, Magnesium Salt; Adenosine Triphosphate, Manganese Salt; Adenylpyrophosphate; ATP; ATP MgCl2; ATP-MgCl2; Atriphos; CaATP; Chromium Adenosine Triphosphate; Cr(H2O)4 ATP; CrATP; Magnesium Adenosine Triphosphate; Manganese Adenosine Triphosphate; MgATP; MnATP; Striadyne
• Reference: 1: C K, Clark RB, Kim TY, D B, U B, Szerencsei RT, Jalloul AH, Schnetkamp PPM, Kw S, Wr G. ATP Triggers a Robust Intracellular [Ca(2+) ] - Mediated Signalling Pathway in Human Synovial Fibroblasts. Exp Physiol. 2018 May 23. doi: 10.1113/EP086851. [Epub ahead of print] PubMed PMID: 29791754.; 2: Davis L, Musso J, Soman D, Louey S, Nelson JW, Jonker SS. ROLE OF ADENOSINE SIGNALING IN COORDINATING CARDIOMYOCYTE FUNCTION AND CORONARY VASCULAR GROWTH IN CHRONIC FETAL ANEMIA. Am J Physiol Regul Integr Comp Physiol. 2018 May 23. doi: 10.1152/ajpregu.00319.2017. [Epub ahead of print] PubMed PMID: 29791204.; 3: Glinka M, Gawron S, Sieroń A, Pawłowska-Góral K, Cieślar G, Sieroń K. Impact of Static Magnetic Field on the Antioxidant Defence System of Mice Fibroblasts. Biomed Res Int. 2018 Mar 29;2018:5053608. doi: 10.1155/2018/5053608. eCollection 2018. PubMed PMID: 29789797; PubMed Central PMCID: PMC5896275.; 4: Zhang R, Li G, Zhang Q, Tang Q, Huang J, Hu C, Liu Y, Wang Q, Liu W, Gao N, Zhou S. Hirsutine induces mPTP-dependent apoptosis through ROCK1/PTEN/PI3K/GSK3β pathway in human lung cancer cells. Cell Death Dis. 2018 May 22;9(6):598. doi: 10.1038/s41419-018-0641-7. PubMed PMID: 29789524.; 5: Farag MR, Alagawany M, El-Hack MEA, Tufarelli V. Alleviative effect of some phytochemicals on cyadox-induced oxidative damage in rabbit erythrocytes. Jpn J Vet Res. 2016 Sep;64(3):171-182. PubMed PMID: 29786988.; 6: Sahu A, Hwang Y, Vilos C, Lim JM, Kim S, Choi WI, Tae G. A novel alendronate functionalized nanoprobe for simple colorimetric detection of cancer-associated hypercalcemia. Nanoscale. 2018 May 22. doi: 10.1039/c8nr02570c. [Epub ahead of print] PubMed PMID: 29786742.; 7: Zhu J, Hu Z, Han X, Wang D, Jiang Q, Ding J, Xiao M, Wang C, Lu M, Hu G. Dopamine D2 receptor restricts astrocytic NLRP3 inflammasome activation via enhancing the interaction of β-arrestin2 and NLRP3. Cell Death Differ. 2018 May 21. doi: 10.1038/s41418-018-0127-2. [Epub ahead of print] PubMed PMID: 29786071.; 8: Schmitt C, Pires Maciel AL, Boszczowski I, da Silva TP, Neves EAJ, Rossini GF, Rizek C, Costa SF, Lourenço RF, Alfa MJ. Evaluation of adenosine triphosphate test for cleaning assessment of gastroscopes and the effect on workload in a busy endoscopy center. Am J Infect Control. 2018 May 18. pii: S0196-6553(18)30469-3. doi: 10.1016/j.ajic.2018.04.215. [Epub ahead of print] PubMed PMID: 29784442.; 9: Zhu H, Kauffman ME, Trush MA, Jia Z, Li YR. A Simple Bioluminescence Imaging Method for Studying Cancer Cell Growth and Metastasis after Subcutaneous Injection of Lewis Lung Carcinoma Cells in Syngeneic C57BL/6 Mice. React Oxyg Species (Apex). 2018 Mar;5(14):118-125. doi: 10.20455/ros.2018.813. PubMed PMID: 29780885; PubMed Central PMCID: PMC5959288.; 10: Mahoney DE, Hiebert JB, Thimmesch A, Pierce JT, Vacek JL, Clancy RL, Sauer AJ, Pierce JD. Understanding D-Ribose and Mitochondrial Function. Adv Biosci Clin Med. 2018;6(1):1-5. doi: 10.7575/aiac.abcmed.v.6n.1p.1. PubMed PMID: 29780691; PubMed Central PMCID: PMC5959283.; 11: Ellis O, Godwin H, David M, Morse DJ, Humphries R, Uslan DZ. How to better monitor and clean irregular surfaces in operating rooms: Insights gained by using both ATP luminescence and RODAC assays. Am J Infect Control. 2018 May 17. pii: S0196-6553(18)30254-2. doi: 10.1016/j.ajic.2018.03.024. [Epub ahead of print] PubMed PMID: 29779688.; 12: Koo P, Sethi JM. Metabolic Myopathies and the Respiratory System. Clin Chest Med. 2018 Jun;39(2):401-410. doi: 10.1016/j.ccm.2018.02.001. Review. PubMed PMID: 29779598.; 13: Li YH, Li XF, Liu JT, Wang H, Fan LL, Li J, Sun GP. PKM2, a potential target for regulating cancer. Gene. 2018 May 15. pii: S0378-1119(18)30527-4. doi: 10.1016/j.gene.2018.05.038. [Epub ahead of print] Review. PubMed PMID: 29775756.; 14: Zhou L, Gan N, Wu Y, Hu F, Lin J, Cao Y, Wu D. Multiplex detection of quality indicator molecule targets in urine using programmable hairpin probes based on a simple double-T type microchip electrophoresis platform and isothermal polymerase-catalyzed target recycling. Analyst. 2018 May 18. doi: 10.1039/c8an00141c. [Epub ahead of print] PubMed PMID: 29774900.; 15: Kim JM, Park SK, Kang JY, Park SB, Yoo SK, Han HJ, Kim CW, Lee U, Kim SH, Heo HJ. Ethyl Acetate Fraction from Persimmon (Diospyros kaki) Ameliorates Cerebral Neuronal Loss and Cognitive Deficit via the JNK/Akt Pathway in TMT-Induced Mice. Int J Mol Sci. 2018 May 17;19(5). pii: E1499. doi: 10.3390/ijms19051499. PubMed PMID: 29772805.; 16: Zhao Y, Du R, Zhou T, Yang D, Huang Y, Wang Y, Huang J, Ma X, He F, Qiu J, Wang G. Arsenic Trioxide-Coated Stent Is an Endothelium-Friendly Drug Eluting Stent. Adv Healthc Mater. 2018 May 16:e1800207. doi: 10.1002/adhm.201800207. [Epub ahead of print] PubMed PMID: 29770610.; 17: Kubiak GM, Tomasik AR, Bartus K, Olszanecki R, Ceranowicz P. Lactate in cardiogenic shock - current understanding and clinical implications. J Physiol Pharmacol. 2018 Feb;69(1):15-21. doi: 10.26402/jpp.2018.1.02. Epub 2018 May 8. PubMed PMID: 29769417.; 18: Dudev T, Grauffel C, Hsu SD, Lim C. How native and non-native cations bind and modulate the properties of GTP/ATP. J Chem Theory Comput. 2018 May 16. doi: 10.1021/acs.jctc.8b00259. [Epub ahead of print] PubMed PMID: 29768917.; 19: Ayers J, Cook J, Koenig RA, Sisson EM, Dixon DL. Recent Developments in the Role of Coenzyme Q10 for Coronary Heart Disease: a Systematic Review. Curr Atheroscler Rep. 2018 May 16;20(6):29. doi: 10.1007/s11883-018-0730-1. Review. PubMed PMID: 29766349.; 20: Zhang JJ, Do HL, Chandimali N, Lee SB, Mok YS, Kim N, Kim SB, Kwon T, Jeong DK. Non-thermal plasma treatment improves chicken sperm motility via the regulation of demethylation levels. Sci Rep. 2018 May 15;8(1):7576. doi: 10.1038/s41598-018-26049-5. PubMed PMID: 29765100; PubMed Central PMCID: PMC5953930.
• PubChem Compound: 5957
• Last Modified: Aug 15 2023